Cas no 549888-17-7 (1-(Quinolin-6-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(Quinolin-6-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 549888-17-7
• MF: C₁₃H₉N₃O₂
• MW: 239.229462385178
• CID: 2831506
• PubChem ID: 23445190
• Update Time: 2025-04-21

1-(Quinolin-6-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 549888-17-7
• AKOS011927873
• 1-(Quinolin-6-yl)-1H-imidazole-4-carboxylic acid
• SCHEMBL7260037
• DTXSID10634219

• Inchi： 1S/C13H9N3O2/c17-13(18)12-7-16(8-15-12)10-3-4-11-9(6-10)2-1-5-14-11/h1-8H,(H,17,18)
• InChI Key： NXOSHESXBADXMJ-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C=N1)C1C=CC2C(=CC=CN=2)C=1)=O

Computed Properties

• Exact Mass: 239.069476538Da
• Monoisotopic Mass: 239.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68Ų